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Compound of Interest

Compound Name: 3-Pentanone

Cat. No.: B124093

For Immediate Implementation: This document provides detailed procedures for the safe
handling and disposal of 3-Pentanone, a flammable and irritating liquid. The following
protocols are designed for researchers, scientists, and drug development professionals to
ensure the safe management of this hazardous material within a laboratory setting. Adherence
to these guidelines is critical for personnel safety and environmental protection.

Immediate Safety and Handling Precautions

3-Pentanone, also known as diethyl ketone, is a highly flammable liquid and vapor that can
cause serious eye irritation, respiratory irritation, and may lead to drowsiness or dizziness.[1][2]
[3][4] It is imperative to handle this chemical in a well-ventilated area, preferably within a
certified chemical fume hood.[1]

Personal Protective Equipment (PPE):
o Eye Protection: Wear tightly fitting safety goggles with side-shields.[1]

e Hand Protection: Chemical-resistant gloves (e.g., PVC, nitrile rubber) are recommended.[5]

[6]

» Skin and Body Protection: Wear a flame-retardant lab coat, overalls, and closed-toe shoes.
[5][6] An apron may also be necessary.[5]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b124093?utm_src=pdf-interest
https://www.benchchem.com/product/b124093?utm_src=pdf-body
https://www.benchchem.com/product/b124093?utm_src=pdf-body
https://valencia-fl.safecollegessds.com/document/repo/fc6d93dd-0e4a-43b4-a7e0-262ce59c842b
https://www.agilent.com/cs/library/msds/WRK-155E_NAEnglish.pdf
https://bg.cpachem.com/msds?num=SB10240&dnl=sd_-_3-Pentanone_%5BCAS_96-22-0%5D_%28SB10240%29_%28EU%29.pdf
https://www.flinnsci.com/sds_578.6-3-pentanone/sds_578.6/
https://valencia-fl.safecollegessds.com/document/repo/fc6d93dd-0e4a-43b4-a7e0-262ce59c842b
https://valencia-fl.safecollegessds.com/document/repo/fc6d93dd-0e4a-43b4-a7e0-262ce59c842b
https://datasheets.scbt.com/sc-238612.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Penten_2_one_A_Guide_for_Laboratory_Professionals.pdf
https://datasheets.scbt.com/sc-238612.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Penten_2_one_A_Guide_for_Laboratory_Professionals.pdf
https://datasheets.scbt.com/sc-238612.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

» Respiratory Protection: If ventilation is inadequate or exposure limits are at risk of being
exceeded, use an appropriate respirator with an organic vapor cartridge.[6][7]

Property Value

UN Number 1156[4][8]

Hazard Class 3 (Flammable Liquid)[1][4]
Packing Group 2]

Flash Point 13°C (55.4 °F)

Boiling Point/Range 102 °C (215.6 °F)[1]
Melting Point/Range -40 °C (-40 °F)[1]

Specific Gravity 0.81]1]

ACGIH TLV-TWA 200 ppm

ACGIH TLV-STEL 300 ppm

Step-by-Step Disposal Protocol

Disposal of 3-Pentanone must comply with all federal, state, and local hazardous waste
regulations.[1][9] It is classified as a flammable liquid and must not be poured down the drain or
disposed of with household garbage.[2][10]

Step 1: Waste Collection

o Container: Use a designated, properly labeled, and leak-proof container for the chemical
waste. The container should be compatible with 3-Pentanone.[6]

o Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical
name "3-Pentanone” or "Diethyl Ketone," and list all components of the waste mixture.[6]

o Closure: Keep the waste container tightly closed except when actively adding waste.[6]

Step 2: Waste Storage
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Segregation: Store the waste container in a designated satellite accumulation area,
segregated from incompatible materials such as oxidizing agents, strong acids, and strong
bases.[1][6][11]

Location: Flammable liquid waste should be stored in an approved flammable storage
cabinet.[6] The storage area must be cool, dry, and well-ventilated, away from all sources of
ignition like heat, sparks, and open flames.[1][6][10][11]

Grounding: Ensure that metal containers used for the transfer of 3-Pentanone are properly
grounded and bonded to prevent static discharge.[1][11]

Step 3: Accidental Spill Cleanup

In the event of a spill:

Evacuate and Ventilate: Remove all personnel from the immediate area and ensure it is well-
ventilated.[1][6]

Eliminate Ignition Sources: Remove all sources of ignition from the area.[1][11]

Containment: For small spills, contain with sand or another inert absorbent material.[1][10]
For larger spills, dike the area to prevent spreading.[6]

Cleanup: Use non-sparking tools to collect the absorbed material and place it into a sealed,
labeled container for disposal.[1][12]

Step 4: Professional Disposal

Licensed Disposal Company: Arrange for pickup and disposal by a licensed hazardous
waste disposal company.[6][11]

Incineration: A recommended disposal method is to burn the chemical in a chemical
incinerator equipped with an afterburner and scrubber.[7]

Transportation: For transport, 3-Pentanone must be in approved containers with proper
labeling, including the UN number and hazard class.[6]

Disposal Procedure Workflow
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Caption: Workflow for the proper disposal of 3-Pentanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Proper Disposal of 3-Pentanone: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b124093#3-pentanone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b124093?utm_src=pdf-custom-synthesis
https://valencia-fl.safecollegessds.com/document/repo/fc6d93dd-0e4a-43b4-a7e0-262ce59c842b
https://www.agilent.com/cs/library/msds/WRK-155E_NAEnglish.pdf
https://bg.cpachem.com/msds?num=SB10240&dnl=sd_-_3-Pentanone_%5BCAS_96-22-0%5D_%28SB10240%29_%28EU%29.pdf
https://www.flinnsci.com/sds_578.6-3-pentanone/sds_578.6/
https://datasheets.scbt.com/sc-238612.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_3_Penten_2_one_A_Guide_for_Laboratory_Professionals.pdf
https://www.cdhfinechemical.com/images/product/msds/37_77053505_DIETHYLKETONE-CASNO-96-22-0-MSDS.pdf
https://www.carlroth.com/medias/SDB-0262-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODQ1NDZ8YXBwbGljYXRpb24vcGRmfGFHRmpMMmd3TXk4NU1UZzFOREl6TVRZek5ESXlMMU5FUWw4d01qWXlYMGxGWDBWT0xuQmtaZ3wxMzBhZjE0Y2U4OTQyNWVmMjJlNDczYzk5OTUxZmNlMjAyNWM3ZmFkZDZlYzQ4Y2E5YWIyYjg2NTAwMTIyOTU1
https://www.fishersci.com/store/msds?partNumber=AC155815000&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-0262-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNzA5MDd8YXBwbGljYXRpb24vcGRmfGFEVTFMMmd3TXk4NU1UZzFOREl6TVRNd05qVTBMMU5FUWw4d01qWXlYMEZWWDBWT0xuQmtaZ3wzNWYyZDNmYWI0NjQwMmFkNGVjYThlMzZiMzU1NDFkYTgyN2QzNjRjMDU4ZDQ2ODZlZTM4YmVjOGRkOWQyNDdl
https://nj.gov/health/eoh/rtkweb/documents/fs/0704.pdf
https://www.guidechem.com/encyclopedia/3-pentanone-dic1382.html
https://www.benchchem.com/product/b124093#3-pentanone-proper-disposal-procedures
https://www.benchchem.com/product/b124093#3-pentanone-proper-disposal-procedures
https://www.benchchem.com/product/b124093#3-pentanone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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